Cas no 145383-72-8 (4-Chloro-1,3-thiazole-5-carbonitrile)

4-Chloro-1,3-thiazole-5-carbonitrile is a heterocyclic organic compound featuring a chloro-substituted thiazole ring with a nitrile functional group at the 5-position. This structure imparts reactivity suitable for diverse synthetic applications, particularly in pharmaceuticals and agrochemicals. The chloro group offers a versatile handle for nucleophilic substitution, while the nitrile functionality enables further derivatization, such as hydrolysis or cyclization. Its stability under standard conditions and compatibility with common reaction conditions make it a valuable intermediate in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity. Purity and precise characterization are critical for ensuring reproducibility in downstream applications.

4-Chloro-1,3-thiazole-5-carbonitrile structure

145383-72-8 structure

Product Name:4-Chloro-1,3-thiazole-5-carbonitrile

CAS No:145383-72-8

MF:C₄HClN₂S

MW:144.582137823105

CID:101674

PubChem ID:19935346

Update Time:2025-06-07

4-Chloro-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5-Thiazolecarbonitrile
- 5-Thiazolecarbonitrile,4-chloro-
- 4-Chloro-5-cyanothiazole
- 4-chlorothiazole-5-carbonitrile
- 5-Thiazolecarbonitrile, 4-chloro-
- EN300-128276
- AT15032
- 145383-72-8
- AKOS024048917
- SCHEMBL859617
- 4-chloro-1,3-thiazole-5-carbonitrile
- 4-Chloro-1,3-thiazole-5-carbonitrile
- Inchi： 1S/C4HClN2S/c5-4-3(1-6)8-2-7-4/h2H
- InChI Key： FNBXWKKRGNMGQJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)SC=N1

Computed Properties

Exact Mass: 143.95503
Monoisotopic Mass: 143.955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.9A^2
XLogP3: 2

Experimental Properties

PSA: 36.68

4-Chloro-1,3-thiazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059000352-250mg	4-Chloro-5-cyanothiazole	145383-72-8	98%	250mg	$456.93	2022-04-02
Alichem	A059000352-500mg	4-Chloro-5-cyanothiazole	145383-72-8	98%	500mg	$661.84	2022-04-02
Alichem	A059000352-1g	4-Chloro-5-cyanothiazole	145383-72-8	98%	1g	$840.78	2022-04-02
Enamine	EN300-128276-0.05g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	0.05g	$245.0	2023-06-08
Enamine	EN300-128276-0.1g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	0.1g	$366.0	2023-06-08
Enamine	EN300-128276-0.25g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	0.25g	$524.0	2023-06-08
Enamine	EN300-128276-0.5g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	0.5g	$824.0	2023-06-08
Enamine	EN300-128276-1.0g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	1g	$1057.0	2023-06-08
Enamine	EN300-128276-2.5g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	2.5g	$2071.0	2023-06-08
Enamine	EN300-128276-5.0g	4-chloro-1,3-thiazole-5-carbonitrile	145383-72-8	95%	5g	$3065.0	2023-06-08